Cas no 851412-38-9 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• CAS No: 851412-38-9
• MF: C₂₅H₂₃FN₂OS
• MW: 418.526328325272
• CID: 6221604
• PubChem ID: 3654570
• Update Time: 2025-09-28

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanyl-N-(2-phenylethyl)acetamide
• AKOS024587781
• 851412-38-9
• 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)-N-phenethylacetamide
• F0616-0120
• 2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide

• Inchi： 1S/C25H23FN2OS/c26-21-10-6-9-20(15-21)16-28-17-24(22-11-4-5-12-23(22)28)30-18-25(29)27-14-13-19-7-2-1-3-8-19/h1-12,15,17H,13-14,16,18H2,(H,27,29)
• InChI Key： AKRNTISNCWCAQK-UHFFFAOYSA-N
• SMILES： S(CC(NCCC1C=CC=CC=1)=O)C1=CN(CC2C=CC=C(C=2)F)C2C=CC=CC=21

Computed Properties

• Exact Mass: 418.15151270g/mol
• Monoisotopic Mass: 418.15151270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide

Chemical Compound CAS No 851412-38-9: 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide

The chemical compound with CAS No 851412-38-9, named 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide, is a complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a sulfanyl group attached to an indole ring, which is further substituted with a fluorophenyl group and an acetamide moiety. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of anticancer agents. The presence of the fluorophenyl group in this compound introduces electronic effects that can enhance its binding affinity to specific biological targets. Additionally, the sulfanyl group plays a critical role in modulating the compound's redox properties, making it a promising candidate for antioxidant therapies. The acetamide moiety, on the other hand, enhances the compound's solubility and bioavailability, which are essential for its pharmacokinetic profile.

One of the most notable advancements in the study of this compound is its potential application in targeting proteasomal pathways. Recent research has demonstrated that this compound can inhibit the activity of the proteasome, a key player in protein degradation. This finding opens new avenues for its use in treating diseases characterized by abnormal protein accumulation, such as neurodegenerative disorders and certain types of cancers.

The synthesis of 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorophenyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining product quality.

In terms of biological activity, this compound has shown remarkable selectivity towards specific cellular targets. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. Furthermore, its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The development of this compound has also been supported by advanced computational methods. Molecular docking studies have provided insights into its binding modes with various protein targets, enabling researchers to refine its structure for improved efficacy. Additionally, machine learning algorithms have been employed to predict its pharmacokinetic properties, accelerating its progression from the laboratory to clinical trials.

In conclusion, CAS No 851412-38-9, or 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(2-phenylethyl)acetamide, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in oncology, neurology, and beyond.